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Compound of Interest

Compound Name: Formyl acetate

Cat. No.: B1329439

Introduction

Formyl acetate, also known as acetic formic anhydride or ethanoic methanoic anhydride, is a
mixed anhydride with the chemical formula C3sH4Os.[1][2] It serves as a versatile and reactive
formylating agent in organic synthesis. This document provides a comprehensive overview of
its properties, synthesis, applications, and safety protocols, tailored for researchers, scientists,
and professionals in drug development.

Chemical and Physical Properties

Formyl acetate is a colorless, oily liquid that is sensitive to air and moisture.[1] Its key physical
and chemical properties are summarized below for easy reference.
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Property Value Reference
CAS Number 2258-42-6 (1102131141
Molecular Formula C3H40s3 [1112][3][5]
Molecular Weight 88.06 g/mol [1112]131[5]
Density ~1.116 g/cm3 [1112]
27-28 °C at 1.33 kPa (1 Torr)
Boiling Point 102.6 °C at 101.3 kPa (760 [1] [2][6]
mmHg)
Flash Point 31°C [2][6]
Refractive Index 1.371 [2]

Soluble in Ethyl Acetate;

Solubility Slightly soluble in Chloroform, [1]
Methanol
N Air and moisture sensitive
Stability [1]

(hygroscopic)

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and purity assessment of formyl acetate.

Spectrum Type

Peak Assignments

Reference

1H NMR (neat)

0 2.25 (s, 3H, acetyl protons) &
9.05 (s, 1H, formyl proton)

[7]

Infrared (IR, neat)

1791 cm~1 (C=0 stretch) 1765
cm~1 (C=0 stretch) 1050 cm~1
(C-O-C stretch)

[7]

Synthesis of Formyl Acetate
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Formyl acetate is not commonly available commercially and is often prepared in situ or

synthesized as needed.[1][5] The most common laboratory-scale synthesis involves the

reaction of sodium formate with acetyl chloride in an anhydrous ether solvent.[3][4][5]

Experimental Protocol: Synthesis from Sodium Formate and Acetyl Chloride

This protocol is adapted from established methods for the preparation of formyl acetate.[3]

Materials:

Sodium formate

Acetyl chloride

Anhydrous diethyl ether

Procedure:

In a flask equipped with a stirrer, add sodium formate and anhydrous diethyl ether.
Cool the mixture to a temperature range of 3-5 °C using an ice bath.[3]

While stirring vigorously, add acetyl chloride dropwise to the cooled suspension.[3]
After the addition is complete, allow the reaction mixture to warm to 25-30 °C.[3]

Continue stirring the mixture at this temperature for approximately 6 hours to ensure the
reaction goes to completion.[3]

After the reaction period, filter the mixture to remove the sodium chloride byproduct.[3]

Wash the filter cake with an equal volume of anhydrous diethyl ether to recover any
remaining product.[3]

Combine the filtrate and the ether washings.

Remove the diethyl ether from the filtrate via evaporation under reduced pressure to yield
the formyl acetate product.[3] A yield of up to 97% has been reported for this method.[3]
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Workflow for Formyl Acetate Synthesis
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Caption: Synthesis workflow for formyl acetate.
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Applications in Organic Synthesis

Formyl acetate is a valuable reagent primarily used for formylation, which is the introduction of
a formyl group (-CHO) onto a substrate.

» Formylation of Nucleophiles: It is an effective agent for the formylation of amines, amino
acids, and alcohols.[1][3][7]

o Synthesis of Aldehydes: It can be used to synthesize aldehydes from aromatic Grignard
reagents.[1][7]

e Precursor to Other Reagents: Formyl acetate serves as a starting material for the
preparation of formyl fluoride.[1][3]

Safety and Handling

Proper handling of formyl acetate is critical due to its reactivity and potential hazards.
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Precautionary

Hazard Category Description Reference
Measures
Keep away from heat,
N Flammable liquid and sparks, and open
Flammability [8][10]
vapor (H226). flames. Use spark-
proof tools.[8][9][10]
Causes skin irritation Handle in a fume
(H315) and serious hood. Wear protective
Irritation eye irritation (H319). gloves, clothing, and [1][8]

May cause respiratory
irritation (H335).

eye/face protection.[1]

[8][°]

Stability/Reactivity

Decomposes in the
presence of water to
form acetic acid and

carbon monoxide.[1]

Store in a cool, dry
place (recommended
at 4 °C).[1]

[1]

Storage

Gas evolution upon
decomposition can
lead to pressure

buildup.

Do not store in tightly
sealed containers; a
polyethylene stopper
is recommended.[1]

[1]

Handling and Storage Summary: Formyl acetate is an eye and skin irritant and should always

be handled in a chemical fume hood.[1] Due to its decomposition, which produces carbon

monoxide gas, it should be stored at 4 °C in a flask fitted with a polyethylene stopper to prevent

pressure buildup, as sealed samples can explode.[1][7] It is sensitive to air and moisture, which

accelerate its decomposition.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.biosynth.com/Files/MSDS/CA/A2/MSDS_CAA25842_7000_EN.pdf
https://www.fishersci.ca/store/msds?partNumber=A9981&countryCode=CA&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w504009?userType=undefined
https://www.biosynth.com/Files/MSDS/CA/A2/MSDS_CAA25842_7000_EN.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w504009?userType=undefined
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875125.htm
https://www.biosynth.com/Files/MSDS/CA/A2/MSDS_CAA25842_7000_EN.pdf
https://www.fishersci.ca/store/msds?partNumber=A9981&countryCode=CA&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875125.htm
https://www.biosynth.com/Files/MSDS/CA/A2/MSDS_CAA25842_7000_EN.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875125.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875125.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875125.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875125.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875125.htm
https://www.benchchem.com/product/b1329439?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875125.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875125.htm
http://www.orgsyn.org/demo.aspx?prep=CV6P0008
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875125.htm
https://www.benchchem.com/product/b1329439?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Formyl acetate | 2258-42-6 [chemicalbook.com]

. Cas 2258-42-6,Formyl acetate | lookchem [lookchem.com]

. Page loading... [wap.guidechem.com]

. Formyl acetate | 2258-42-6 | Benchchem [benchchem.com]

. Formyl acetate synthesis - chemicalbook [chemicalbook.com]

. Formyl acetate, CAS No. 2258-42-6 - iChemical [ichemical.com]
. Organic Syntheses Procedure [orgsyn.org]

. biosynth.com [biosynth.com]

°
© (0] ~ » &) faN w N -

. fishersci.ca [fishersci.ca]
¢ 10. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Formyl Acetate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329439#formyl-acetate-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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